![molecular formula C15H7Cl2F3N2O B2719944 6,7-Dichloro-2-phenoxy-3-(trifluoromethyl)quinoxaline CAS No. 478064-57-2](/img/structure/B2719944.png)
6,7-Dichloro-2-phenoxy-3-(trifluoromethyl)quinoxaline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6,7-Dichloro-2-phenoxy-3-(trifluoromethyl)quinoxaline is a chemical compound with the molecular formula C15H7Cl2F3N2O . It has an average mass of 359.130 Da and a mono-isotopic mass of 357.988739 Da .
Molecular Structure Analysis
The molecular structure of 6,7-Dichloro-2-phenoxy-3-(trifluoromethyl)quinoxaline consists of 15 carbon atoms, 7 hydrogen atoms, 2 chlorine atoms, 3 fluorine atoms, 2 nitrogen atoms, and 1 oxygen atom .Scientific Research Applications
- Researchers have explored the potential of this compound as an anticancer agent. Its unique structure and trifluoromethyl group make it an intriguing candidate for inhibiting cancer cell growth. Studies have investigated its effects on specific cancer types, such as breast, lung, and colon cancers .
- The phenoxy and quinoxaline moieties in this compound suggest its use in pesticide development. Scientists have studied its efficacy against pests, including insects and fungi. Its selective action and low environmental impact make it an attractive option for sustainable pest control.
- Quinoxalines often exhibit neuroprotective properties. Researchers have investigated whether 6,7-dichloro-2-phenoxy-3-(trifluoromethyl)quinoxaline could play a role in treating neurodegenerative diseases. Its ability to modulate neurotransmitter receptors and protect neurons warrants further exploration .
- Some studies have suggested that this compound possesses anti-inflammatory properties. By targeting specific pathways involved in inflammation, it may offer therapeutic benefits for conditions like rheumatoid arthritis or inflammatory bowel diseases.
- Organic semiconductors play a crucial role in photovoltaic devices. Researchers have investigated the use of 6,7-dichloro-2-phenoxy-3-(trifluoromethyl)quinoxaline as a building block for organic solar cells. Its electron-accepting properties contribute to efficient charge transport .
- Medicinal chemists explore diverse scaffolds for drug design. This compound’s unique structure provides opportunities for modification and optimization. Researchers have synthesized analogs to enhance its pharmacological properties, aiming for novel drug candidates .
Anticancer Properties
Pesticide Development
Neurological Research
Anti-inflammatory Effects
Photovoltaic Applications
Drug Design and Medicinal Chemistry
Safety and Hazards
properties
IUPAC Name |
6,7-dichloro-2-phenoxy-3-(trifluoromethyl)quinoxaline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H7Cl2F3N2O/c16-9-6-11-12(7-10(9)17)22-14(13(21-11)15(18,19)20)23-8-4-2-1-3-5-8/h1-7H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZIPCACOFIJQFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=NC3=CC(=C(C=C3N=C2C(F)(F)F)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H7Cl2F3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6,7-Dichloro-2-phenoxy-3-(trifluoromethyl)quinoxaline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.